Cas no 106029-76-9 (4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester)
106029-76-9 structure
Product Name:4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
CAS No:106029-76-9
MF:C12H14O4
MW:222.237164020538
CID:1168669
Update Time:2024-07-26
4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
- 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-, methyl ester
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- Inchi: 1S/C12H14O4/c1-16-11(15)12-5-4-9(13)6-8(12)2-3-10(14)7-12/h6H,2-5,7H2,1H3
- InChI Key: YYDANKJWLCFBCP-UHFFFAOYSA-N
- SMILES: C1C2C(C(OC)=O)(CCC(=O)C=2)CC(=O)C1
Computed Properties
- Exact Mass: 222.08922
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 382.2±42.0 °C(Predicted)
- PSA: 60.44
4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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